Cas no 2751696-96-3 ((1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride)

• Product Name: (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride
• CAS No: 2751696-96-3
• MF: C₁₁H₁₃Cl₂NO₂S
• MW: 294.197419881821
• CID: 5671550
• PubChem ID: 165739289
• Update Time: 2025-10-31

(1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-26976280
• (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride
• 2751696-96-3

• Inchi： 1S/C11H13Cl2NO2S/c1-8-7-14(17(13,15)16)5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8H,4-5,7H2,1H3/t8-/m0/s1
• InChI Key： XMUIBOXTQFISLW-QMMMGPOBSA-N
• SMILES： ClS(N1CCC2C=CC(=CC=2[C@@H](C)C1)Cl)(=O)=O

Computed Properties

• Exact Mass: 293.0044052g/mol
• Monoisotopic Mass: 293.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride

Comprehensive Guide to (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride (CAS No. 2751696-96-3)

The compound (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride (CAS No. 2751696-96-3) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and chemical research. This molecule is part of the benzazepine family, known for its structural complexity and potential in drug development. Researchers and industry professionals are increasingly interested in this compound due to its unique properties and versatility in synthesis.

One of the key features of (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride is its chiral center, which makes it valuable for enantioselective synthesis. The presence of the sulfonyl chloride group enhances its reactivity, allowing it to serve as a crucial intermediate in the preparation of sulfonamides and other derivatives. This characteristic has sparked interest in its use for developing novel therapeutic agents, particularly in neurological and cardiovascular research.

In recent years, the demand for chiral sulfonyl chlorides like (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride has grown, driven by advancements in asymmetric synthesis and drug discovery. The compound's CAS No. 2751696-96-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are exploring its potential in creating targeted molecules with improved efficacy and reduced side effects.

The synthesis of (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride involves multi-step processes, often starting from readily available precursors. Optimizing these synthetic routes is a hot topic in organic chemistry, as it can lead to cost-effective and scalable production methods. The compound's stability under various conditions also makes it a preferred choice for laboratory use and industrial applications.

From a market perspective, (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride is gaining traction due to its role in developing next-generation pharmaceuticals. Companies specializing in fine chemicals and custom synthesis are investing in its production to meet the rising demand from research institutions and pharmaceutical firms. Its CAS No. 2751696-96-3 is often referenced in patents and scientific publications, highlighting its importance in innovation.

For those working in medicinal chemistry, (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride offers a promising scaffold for designing new drugs. Its structural features allow for modifications that can enhance bioavailability and target specificity. This aligns with current trends in personalized medicine and precision therapeutics, where tailored molecular designs are critical.

Safety and handling of (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride require standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure stability and prevent degradation. Researchers often seek detailed safety data sheets (SDS) for this compound, emphasizing the need for accurate and accessible information.

In conclusion, (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-sulfonyl chloride (CAS No. 2751696-96-3) is a valuable compound with wide-ranging applications in chemistry and pharmaceuticals. Its unique properties, combined with the growing interest in chiral intermediates, position it as a key player in modern research and development. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing drug discovery and chemical synthesis.